ethyl 2-[(3-chlorobenzoyl)amino]-4-(4-methoxyphenyl)-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[(3-chlorobenzoyl)amino]-4-(4-methoxyphenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C21H18ClNO4S/c1-3-27-21(25)18-17(13-7-9-16(26-2)10-8-13)12-28-20(18)23-19(24)14-5-4-6-15(22)11-14/h4-12H,3H2,1-2H3,(H,23,24)
• InChI Key: JUDFNFOLEFYOPJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)OC)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C21H18ClNO4S
• Molecular Weight: 415.9 g/mol

Description

Ethyl 2-[(3-chlorobenzoyl)amino]-4-(4-methoxyphenyl)-3-thiophenecarboxylate is a chemical compound that belongs to the class of thiophene carboxylic acid derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and material science.

Mechanism of Action

The mechanism of action of ethyl 2-[(3-chlorobenzoyl)amino]-4-(4-methoxyphenyl)-3-thiophenecarboxylate is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. This compound has also been shown to generate reactive oxygen species (ROS) upon exposure to light, which can cause damage to cancer cells and lead to their death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 2-[(3-chlorobenzoyl)amino]-4-(4-methoxyphenyl)-3-thiophenecarboxylate have been studied in vitro and in vivo. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and generating ROS. In vivo studies have shown that this compound has low toxicity and is well-tolerated in animal models. However, further studies are needed to determine the pharmacokinetics and pharmacodynamics of this compound in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 2-[(3-chlorobenzoyl)amino]-4-(4-methoxyphenyl)-3-thiophenecarboxylate in lab experiments include its potential as a scaffold for the development of new drugs and its unique properties as a building block for the synthesis of novel materials. However, the limitations of using this compound include its multi-step synthesis process, which requires careful handling of reagents and optimization of reaction conditions.

Future Directions

There are several future directions for the research on ethyl 2-[(3-chlorobenzoyl)amino]-4-(4-methoxyphenyl)-3-thiophenecarboxylate. These include:
1. Further investigation of the mechanism of action of this compound in cancer cells.
2. Optimization of the synthesis method to improve the yield and purity of the final product.
3. Development of new derivatives of this compound with improved anticancer activity and/or unique material properties.
4. Investigation of the pharmacokinetics and pharmacodynamics of this compound in vivo to determine its potential as a drug candidate.
5. Exploration of the potential of this compound as a photosensitizer for use in photodynamic therapy.
6. Investigation of the toxicity and safety profile of this compound in animal models and humans.
In conclusion, ethyl 2-[(3-chlorobenzoyl)amino]-4-(4-methoxyphenyl)-3-thiophenecarboxylate is a chemical compound with potential applications in medicinal chemistry and material science. The synthesis of this compound is a multi-step process that requires careful handling of reagents and optimization of reaction conditions. Studies have shown that this compound exhibits anticancer activity by inducing apoptosis and generating ROS. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential as a drug candidate and building block for the synthesis of novel materials.

Synthesis Methods

The synthesis of ethyl 2-[(3-chlorobenzoyl)amino]-4-(4-methoxyphenyl)-3-thiophenecarboxylate involves the reaction of 3-chlorobenzoic acid with 4-methoxyaniline in the presence of thionyl chloride to form 3-chlorobenzoyl chloride. This intermediate is then reacted with ethyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate in the presence of triethylamine to form the final product. The synthesis of this compound is a multi-step process that requires careful handling of reagents and optimization of reaction conditions.

Scientific Research Applications

Ethyl 2-[(3-chlorobenzoyl)amino]-4-(4-methoxyphenyl)-3-thiophenecarboxylate has potential applications in medicinal chemistry as a scaffold for the development of new drugs. This compound has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells in vitro. Additionally, this compound has been investigated for its potential as a photosensitizer for use in photodynamic therapy, a treatment modality for various types of cancer. In material science, this compound has been studied for its potential as a building block for the synthesis of novel polymers and materials with unique properties.